Cas no 2229285-23-6 (methyl 3-hydroxy-3-(1H-1,2,3,4-tetrazol-5-yl)propanoate)

• Product Name: methyl 3-hydroxy-3-(1H-1,2,3,4-tetrazol-5-yl)propanoate
• CAS No: 2229285-23-6
• MF: C₅H₈N₄O₃
• MW: 172.142020225525
• CID: 6499698
• PubChem ID: 165945538
• Update Time: 2025-06-15

methyl 3-hydroxy-3-(1H-1,2,3,4-tetrazol-5-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-hydroxy-3-(1H-1,2,3,4-tetrazol-5-yl)propanoate
• EN300-1816910
• 2229285-23-6

• Inchi： 1S/C5H8N4O3/c1-12-4(11)2-3(10)5-6-8-9-7-5/h3,10H,2H2,1H3,(H,6,7,8,9)
• InChI Key： LXJKNQPITSVMKM-UHFFFAOYSA-N
• SMILES： OC(C1N=NNN=1)CC(=O)OC

Computed Properties

• Exact Mass: 172.05964013g/mol
• Monoisotopic Mass: 172.05964013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 101Ų

Additional information on methyl 3-hydroxy-3-(1H-1,2,3,4-tetrazol-5-yl)propanoate

Research Briefing on Methyl 3-hydroxy-3-(1H-1,2,3,4-tetrazol-5-yl)propanoate (CAS: 2229285-23-6)

Methyl 3-hydroxy-3-(1H-1,2,3,4-tetrazol-5-yl)propanoate (CAS: 2229285-23-6) is a chemical compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition and receptor modulation. This briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, applications, and biological activities.

The compound's unique structure, featuring both a tetrazole ring and a hydroxypropanoate moiety, makes it a valuable scaffold for drug discovery. Recent synthetic approaches have optimized the yield and purity of methyl 3-hydroxy-3-(1H-1,2,3,4-tetrazol-5-yl)propanoate, enabling its broader use in medicinal chemistry. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel one-pot synthesis method that significantly reduces production costs and environmental impact.

In terms of biological applications, methyl 3-hydroxy-3-(1H-1,2,3,4-tetrazol-5-yl)propanoate has shown promise as a precursor for inhibitors of metalloenzymes, such as angiotensin-converting enzyme (ACE) and matrix metalloproteinases (MMPs). These enzymes are critical targets in the treatment of cardiovascular diseases and cancer, respectively. Preliminary in vitro studies indicate that derivatives of this compound exhibit potent inhibitory activity with IC50 values in the nanomolar range.

Furthermore, recent computational studies have explored the binding interactions of methyl 3-hydroxy-3-(1H-1,2,3,4-tetrazol-5-yl)propanoate derivatives with various biological targets. Molecular docking simulations suggest that the tetrazole ring plays a crucial role in forming hydrogen bonds and π-π stacking interactions, enhancing the affinity and selectivity of these compounds. These findings are supported by X-ray crystallography data, which provide detailed insights into the compound's binding modes.

Despite these advancements, challenges remain in the clinical translation of methyl 3-hydroxy-3-(1H-1,2,3,4-tetrazol-5-yl)propanoate-based therapeutics. Issues such as metabolic stability, bioavailability, and toxicity need to be addressed through further structural optimization and preclinical studies. Ongoing research aims to overcome these hurdles by developing prodrug strategies and novel formulations.

In conclusion, methyl 3-hydroxy-3-(1H-1,2,3,4-tetrazol-5-yl)propanoate (CAS: 2229285-23-6) represents a promising scaffold for the development of new therapeutic agents. Its synthetic accessibility, combined with its diverse biological activities, positions it as a key player in future drug discovery efforts. Continued research into its applications and mechanisms of action will likely yield significant contributions to the field of chemical biology and medicinal chemistry.